Cas no 3507-37-7 (5-Methoxy-2-(methylthio)benzo[d]thiazole)

5-Methoxy-2-(methylthio)benzo[d]thiazole structure
3507-37-7 structure
Product Name:5-Methoxy-2-(methylthio)benzo[d]thiazole
CAS No:3507-37-7
MF:C9H9NOS2
MW:211.303859472275
CID:295873
PubChem ID:19900012
Update Time:2025-04-19

5-Methoxy-2-(methylthio)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-2-(methylthio)benzo[d]thiazole
    • Benzothiazole, 5-methoxy-2-(methylthio)- (7CI,8CI,9CI)
    • 5-methoxy-2-methylsulfanyl-1,3-benzothiazole
    • Benzothiazole,5-methoxy-2-(methylthio)-
    • DTXSID80601135
    • A874789
    • AKOS015898886
    • Benzothiazole,5-methoxy-2-(methylthio)-(7ci,8ci,9ci)
    • 3507-37-7
    • SCHEMBL4049187
    • RMUMZYWOHVVMJU-UHFFFAOYSA-N
    • 5-Methoxy-2-(methylthio)benzothiazole
    • 5-Methoxy-2-(methylsulfanyl)-1,3-benzothiazole
    • DB-274856
    • Benzothiazole, 5-methoxy-2-(methylthio)-
    • MDL: MFCD18826605
    • Inchi: 1S/C9H9NOS2/c1-11-6-3-4-8-7(5-6)10-9(12-2)13-8/h3-5H,1-2H3
    • InChI Key: RMUMZYWOHVVMJU-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=C(C=CC1=2)OC)SC

Computed Properties

  • Exact Mass: 211.01267
  • Monoisotopic Mass: 211.01255626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.7Ų

Experimental Properties

  • PSA: 22.12

5-Methoxy-2-(methylthio)benzo[d]thiazole Pricemore >>

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